4-carboxy-3-(4-fluorophenyl)-1-tert-butyl-1H-pyrazole

• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 1-tert-butyl-3-(4-fluorophenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H15FN2O2/c1-14(2,3)17-8-11(13(18)19)12(16-17)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,18,19)
• InChI Key: FDAWSYOQGPTSKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C(=N1)C2=CC=C(C=C2)F)C(=O)O

Description

4-carboxy-3-(4-fluorophenyl)-1-tert-butyl-1H-pyrazole is a useful research compound. Its molecular formula is C14H15FN2O2 and its molecular weight is 262.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add a solution of NaOH (15%, 6 mL) to a solution of 4-ethoxycarbonyl-3-(4-fluorophenyl)-1-tert-butyl-1H-pyrazole (0.350 g, 1.2 mmol) in MeOH (3 mL) and then add acetonitrile (1 mL). Stir the mixture at 50° C. for 3 h, cool to RT and add HCl (10%) until the pH=3. Extract the mixture with EtOAc (3×100 mL). Combine the organic layers and wash with brine (100 mL), dry (MgSO4) and concentrate to provide 4-carboxy-3-(4-fluorophenyl)-1-tert-butyl-1H-pyrazole as a yellow solid (0.320 g), MS (ESi+): 229.1 (M+H)+. Next treat a solution of 4-carboxy-3-(4-fluorophenyl)-1-tert-butyl-1H-pyrazole (0.315 g, 1.2 mmol) in DMF (15 mL) previously degassed with N-bromosuccinimide (0.235 g, 1.32 mmol) at RT for about 18 h. Dilute the mixture with EtOAc (80 mL) and wash with cooled water (5×10 mL), dry (MgSO4), and concentrate to provide the desired compound as yellow solid (0.262 g, 73% yield).